Cas no 1379099-99-6 (5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde)

5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde structure
1379099-99-6 structure
Product Name:5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
CAS No:1379099-99-6
MF:C6H4F3NOS
MW:195.162270545959
CID:4595114
PubChem ID:53404413
Update Time:2023-08-10

5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
    • 5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
    • Inchi: 1S/C6H4F3NOS/c1-3-5(6(7,8)9)10-4(2-11)12-3/h2H,1H3
    • InChI Key: WKERDXSCGFQZGS-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC(C(F)(F)F)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.2

5-Methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM392074-250mg
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%+
250mg
$920 2022-12-31
Chemenu
CM392074-500mg
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%+
500mg
$1226 2022-12-31
Chemenu
CM392074-1g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%+
1g
$1533 2022-12-31
Chemenu
CM392074-5g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%+
5g
$4446 2022-12-31
Chemenu
CM392074-10g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%+
10g
$6593 2022-12-31
Enamine
EN300-173307-0.05g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%
0.05g
$609.0 2023-09-20
Enamine
EN300-173307-0.1g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%
0.1g
$795.0 2023-09-20
Enamine
EN300-173307-0.25g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%
0.25g
$1135.0 2023-09-20
Enamine
EN300-173307-0.5g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%
0.5g
$1789.0 2023-09-20
Enamine
EN300-173307-1.0g
5-methyl-4-(trifluoromethyl)-1,3-thiazole-2-carbaldehyde
1379099-99-6 95%
1g
$2294.0 2023-06-08
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.